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Compound of Interest

Compound Name: Ribociclib D6

Cat. No.: B592701

Get Quote

Introduction
Ribociclib (Kisqali®) is a selective inhibitor of cyclin-dependent kinase 4 and 6 (CDK4/6)

approved for the treatment of certain types of breast cancer.[1][2] Therapeutic Drug Monitoring

(TDM) of ribociclib is a valuable tool for optimizing treatment outcomes by ensuring adequate

drug exposure while minimizing toxicity.[3][4][5] This application note describes a robust and

sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the

quantification of ribociclib in human plasma, utilizing Ribociclib-D6 as a stable isotope-labeled

internal standard (IS).[3][6][7] The use of a stable isotope-labeled internal standard like

Ribociclib-D6 is crucial for accurate and precise quantification, as it co-elutes with the analyte

and compensates for variations in sample preparation and matrix effects.[7]

Principle
This method involves the extraction of ribociclib and its deuterated internal standard, Ribociclib-

D6, from human plasma via protein precipitation.[8] The separated analytes are then detected

and quantified using a triple quadrupole mass spectrometer operating in the positive ion mode

with multiple reaction monitoring (MRM).[8][9]
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Materials and Reagents
Ribociclib analytical standard

Ribociclib-D6 (Internal Standard)[2][3][7]

LC-MS/MS grade methanol[10]

LC-MS/MS grade acetonitrile[10]

Ammonium formate[6]

Formic acid

Human plasma (with anticoagulant, e.g., K2EDTA)

Ultrapure water

Equipment
Liquid chromatograph (LC) system

Triple quadrupole mass spectrometer (MS/MS) with an electrospray ionization (ESI)

source[8]

Analytical column (e.g., C18, 50 x 4.6 mm, 3µm)[9]

Microcentrifuge

Vortex mixer

Precision pipettes

Detailed Experimental Protocol
Preparation of Stock and Working Solutions

Ribociclib Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of ribociclib in 10

mL of dimethyl sulfoxide (DMSO) or methanol.[10]
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Ribociclib-D6 Internal Standard (IS) Stock Solution (1 mg/mL): Prepare in the same manner

as the ribociclib stock solution.

Ribociclib Working Solutions: Prepare a series of working solutions by serially diluting the

stock solution with methanol or a suitable solvent to create calibration curve standards and

quality control (QC) samples.[10]

Internal Standard Working Solution: Dilute the Ribociclib-D6 stock solution with methanol to

a final concentration (e.g., 30 ng/mL).[6]

Sample Preparation (Protein Precipitation)
Label microcentrifuge tubes for calibrators, QCs, and unknown samples.

Pipette 50 µL of plasma into the appropriately labeled tubes.[8]

Add 50 µL of the Ribociclib-D6 internal standard working solution to each tube (except for

blank matrix samples).[6]

For protein precipitation, add 150 µL of methanol containing the internal standard to the

plasma samples.[3]

Vortex each tube for 10 seconds.[8]

Centrifuge the samples at high speed (e.g., 17,110 x g) for 10 minutes at 4°C to pellet the

precipitated proteins.[8]

Carefully transfer the supernatant to a clean autosampler vial.

Inject a small volume (e.g., 4 µL) of the supernatant into the LC-MS/MS system for analysis.

[8]

LC-MS/MS Conditions
Liquid Chromatography

Column: C18 (e.g., 50 x 4.6 mm, 3µm)[9]

Mobile Phase A: 5 mM Ammonium Formate in water[6]
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Mobile Phase B: Acetonitrile[6]

Gradient: A suitable gradient to ensure separation of ribociclib from matrix components.

Flow Rate: 0.6 mL/min[6]

Column Temperature: Ambient or controlled (e.g., 40°C)

Injection Volume: 4 µL[8]

Mass Spectrometry
Ionization Mode: Electrospray Ionization (ESI), Positive[8]

Scan Type: Multiple Reaction Monitoring (MRM)

MRM Transitions:

Ribociclib: m/z 435.2 → 252.1[9]

Ribociclib-D6: m/z 441.2 → 252.1[9]

Data Analysis
Integrate the peak areas for both ribociclib and Ribociclib-D6.

Calculate the peak area ratio (Ribociclib/Ribociclib-D6).

Construct a calibration curve by plotting the peak area ratio against the nominal

concentration of the calibration standards.

Determine the concentration of ribociclib in the QC and unknown samples by interpolating

their peak area ratios from the calibration curve.

Quantitative Data Summary
The following tables summarize the performance characteristics of LC-MS/MS methods for

ribociclib quantification using a deuterated internal standard.
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Table 1: Linearity and Sensitivity

Parameter Value Reference

Linearity Range 62.5–10000 ng/mL (plasma) [9]

0.1–100 ng/mL (Ringer's

solution)
[9]

50.00–10000.00 pg/mL [6]

120–6000 ng/mL [3]

Correlation Coefficient (r²) ≥ 0.998 [6]

Lower Limit of Quantification

(LLOQ)
62.5 ng/mL (plasma) [9]

0.1 ng/mL (Ringer's solution) [9]

50.0 pg/mL [6]

Limit of Detection (LOD) 6.9 ng/mL (plasma) [9]

0.05 ng/mL (Ringer's solution) [9]

Table 2: Precision and Accuracy

Quality
Control Level

Intra-day
Precision
(%RSD)

Inter-day
Precision
(%RSD)

Accuracy (%
Bias)

Reference

Low, Medium,

High
≤10.6% ≤1.07% 100-103% [11]

Low, Medium,

High
1.2% - 8.2% 0.6% - 7.5% 94.7% - 107%

Low, Medium,

High
-5.67% to 5.46% -0.31% to 3.16%

Not explicitly

stated

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC5512115/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5512115/
https://www.jocpr.com/articles/estimation-of-ribociclib-in-human-plasma-samples-by-lcesimsms.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11232939/
https://www.jocpr.com/articles/estimation-of-ribociclib-in-human-plasma-samples-by-lcesimsms.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5512115/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5512115/
https://www.jocpr.com/articles/estimation-of-ribociclib-in-human-plasma-samples-by-lcesimsms.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5512115/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5512115/
https://www.researchgate.net/publication/351436116_Quantification_of_ribociclib_in_dried_blood_spots_by_LC-MSMS_Method_development_and_clinical_validation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592701?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualizations
Ribociclib TDM Experimental Workflow
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Click to download full resolution via product page

Caption: Workflow for Ribociclib TDM using LC-MS/MS.

Ribociclib Mechanism of Action
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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